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Compound of Interest

Compound Name: C.I. Acid yellow 42

Cat. No.: B033771 Get Quote

A Note on C.I. Acid Yellow 42

Initial investigations into the properties of C.I. Acid Yellow 42 reveal that it is not a suitable pH

indicator for titration experiments.[1][2][3] Its aqueous solution is lemon-yellow, and its color

does not change upon the addition of concentrated hydrochloric acid or concentrated sodium

hydroxide.[1][2][3] An effective pH indicator must exhibit a distinct color change over a specific

pH range, a characteristic that C.I. Acid Yellow 42 lacks.

However, a related compound, Metanil Yellow (C.I. Acid Yellow 36), is a well-documented azo

dye that functions as a pH indicator and is suitable for specific titration applications.[4][5][6] The

following application notes and protocols are therefore provided for Metanil Yellow.

Application Notes for Metanil Yellow (C.I. Acid
Yellow 36) as a pH Indicator
Introduction

Metanil Yellow, also known as Acid Yellow 36, is an azo dye used in analytical chemistry as a

pH indicator.[4][6] It is particularly useful for titrations that have an endpoint in the acidic pH

range due to its low pH transition interval. The choice of a suitable indicator is crucial for the

accurate determination of the equivalence point in an acid-base titration, and Metanil Yellow's

distinct color change provides a clear visual endpoint in appropriate systems.
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The functionality of Metanil Yellow as a pH indicator is based on the change in its chemical

structure with varying hydrogen ion (H+) concentrations. This structural change alters the

molecule's light-absorbing properties, resulting in a visible color change. In acidic solutions, the

indicator is in its protonated form, which is red, while in less acidic to neutral and basic

solutions, it is in its deprotonated form, which is yellow.[4][5][7][8][9][10] The transition between

these two forms occurs over a specific pH range.

Quantitative Data for Metanil Yellow (C.I. Acid Yellow
36)

Property Value Reference

C.I. Name Acid Yellow 36 [5][6]

Common Name Metanil Yellow [4][6]

CAS Number 587-98-4 [5][6]

Molecular Formula C18H14N3NaO3S [5][6]

pH Range 1.2 - 3.2 [4][6]

Color in Acidic Medium (pH <

1.2)
Red [4][5][7][8][9][10]

Color in Basic Medium (pH >

3.2)
Yellow [4][5][7][8][9][10]

Experimental Protocol: Titration of a Strong Acid
with a Weak Base using Metanil Yellow
This protocol details the determination of the concentration of a sodium carbonate (weak base)

solution by titrating it against a standardized hydrochloric acid (strong acid) solution using

Metanil Yellow as the indicator.

1. Reagents and Equipment

Standardized Hydrochloric Acid (HCl) Solution (e.g., 0.1 M)
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Sodium Carbonate (Na₂CO₃) Solution (unknown concentration)

Metanil Yellow Indicator Solution (0.1% w/v in methanol)

Distilled or Deionized Water

Burette (50 mL)

Pipette (25 mL) and Pipette Filler

Erlenmeyer Flasks (250 mL)

Beakers

Burette Stand and Clamp

White Tile or White Paper

Magnetic Stirrer and Stir Bar (optional)

2. Preparation of Metanil Yellow Indicator Solution

To prepare a 0.1% w/v Metanil Yellow indicator solution, dissolve 0.1 g of Metanil Yellow

powder in 100 mL of methanol.[11]

3. Titration Procedure

Rinse and fill the burette: Rinse the burette with a small amount of the standardized HCl

solution and then fill it, ensuring there are no air bubbles in the tip. Record the initial burette

reading.

Prepare the analyte: Pipette 25 mL of the sodium carbonate solution into a 250 mL

Erlenmeyer flask.

Add the indicator: Add 2-3 drops of the Metanil Yellow indicator solution to the Erlenmeyer

flask. The solution should turn yellow.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.pharmaguideline.com/2010/09/preparation-of-indicator-solutions.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Perform the titration: Place the Erlenmeyer flask on a white tile under the burette to easily

observe the color change. Slowly add the HCl solution from the burette to the flask while

continuously swirling the flask.

Endpoint determination: Continue adding the HCl dropwise as the endpoint is approached.

The endpoint is reached when the solution shows a sharp and permanent color change from

yellow to red.

Record the final volume: Record the final burette reading. The volume of HCl used is the

difference between the final and initial readings.

Repeat: Repeat the titration at least two more times to obtain concordant results (volumes

that agree within ±0.1 mL).

4. Calculation

The concentration of the sodium carbonate solution can be calculated using the following

formula:

M₁V₁ / n₁ = M₂V₂ / n₂

Where:

M₁ = Molarity of the HCl solution

V₁ = Volume of the HCl solution used

n₁ = Stoichiometric coefficient of HCl (from the balanced equation: 2)

M₂ = Molarity of the Na₂CO₃ solution

V₂ = Volume of the Na₂CO₃ solution used

n₂ = Stoichiometric coefficient of Na₂CO₃ (from the balanced equation: 1)

The balanced chemical equation for the reaction is: 2HCl + Na₂CO₃ → 2NaCl + H₂O + CO₂

Diagrams

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Titration

Analysis

Rinse and fill burette
with HCl

Pipette 25 mL of Na₂CO₃

into Erlenmeyer flask

Slowly add HCl from burette
to flask while swirling

Add 2-3 drops of
Metanil Yellow indicator

Observe for color change
(Yellow to Red)

Record final
burette volume

Endpoint reached:
permanent red color

Calculate concentration
of Na₂CO₃

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b033771?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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